Cas no 1234576-81-8 (tert-butyl (3S)-3-iodopyrrolidine-1-carboxylate)
1234576-81-8 structure
Product Name:tert-butyl (3S)-3-iodopyrrolidine-1-carboxylate
CAS No:1234576-81-8
MF:C9H16INO2
MW:297.133315086365
MDL:MFCD17015907
CID:822048
PubChem ID:40152178
Update Time:2025-10-28
tert-butyl (3S)-3-iodopyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (S)-tert-Butyl 3-iodopyrrolidine-1-carboxylate
- (S)-1-BOC-3-Iodo-pyrrolidine
- (S)-3-Iodo-pyrrolidine-1-carboxylic acid tert-butyl ester
- tert-butyl (3S)-3-iodopyrrolidine-1-carboxylate
- AK-53309
- AM91211
- HT1008
- KB-05420
- PB25606
- (S)-1-Boc-3-iodopyrrolidine
- 1-Boc-(S)-3-Iodopyrrolidine
- FCH3503079
- ST2401709
- AB1009598
- (S)-TERT-BUTYL3-IODOPYRROLIDINE-1-CARBOXYLATE
- DTXSID50653989
- 1234576-81-8
- DB-362433
- CS-0053776
- P12014
- 1-PYRROLIDINECARBOXYLIC ACID, 3-IODO-, 1,1-DIMETHYLETHYL ESTER, (3S)-
- AKOS015907026
- AS-72495
-
- MDL: MFCD17015907
- Inchi: 1S/C9H16INO2/c1-9(2,3)13-8(12)11-5-4-7(10)6-11/h7H,4-6H2,1-3H3/t7-/m0/s1
- InChI Key: CFTPTQLIAIOWLK-ZETCQYMHSA-N
- SMILES: I[C@@H]1CN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Exact Mass: 297.02258g/mol
- Monoisotopic Mass: 297.02258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5
- XLogP3: 2.2
Experimental Properties
- Density: 1.56
tert-butyl (3S)-3-iodopyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 088282-250mg |
S)-3-Iodo-pyrrolidine-1-carboxylic acid tert-butyl ester |
1234576-81-8 | 95% | 250mg |
£208.00 | 2022-03-01 | |
| Chemenu | CM198702-1g |
(S)-tert-Butyl 3-iodopyrrolidine-1-carboxylate |
1234576-81-8 | 95% | 1g |
$589 | 2021-08-05 | |
| Chemenu | CM198702-250mg |
(S)-tert-Butyl 3-iodopyrrolidine-1-carboxylate |
1234576-81-8 | 95% | 250mg |
$378 | 2023-11-21 | |
| Chemenu | CM198702-1g |
(S)-tert-Butyl 3-iodopyrrolidine-1-carboxylate |
1234576-81-8 | 95% | 1g |
$756 | 2023-11-21 | |
| Fluorochem | 088282-1g |
S)-3-Iodo-pyrrolidine-1-carboxylic acid tert-butyl ester |
1234576-81-8 | 95% | 1g |
£521.00 | 2022-03-01 | |
| Chemenu | CM198702-100mg |
(S)-tert-Butyl 3-iodopyrrolidine-1-carboxylate |
1234576-81-8 | 95% | 100mg |
$227 | 2023-11-21 | |
| eNovation Chemicals LLC | D745219-100mg |
1-Pyrrolidinecarboxylic acid, 3-iodo-, 1,1-dimethylethyl ester, (3S)- |
1234576-81-8 | 95% | 100mg |
$130 | 2024-06-08 | |
| eNovation Chemicals LLC | D745219-250mg |
1-Pyrrolidinecarboxylic acid, 3-iodo-, 1,1-dimethylethyl ester, (3S)- |
1234576-81-8 | 95% | 250mg |
$155 | 2024-06-08 | |
| Alichem | A109008121-1g |
(S)-tert-Butyl 3-iodopyrrolidine-1-carboxylate |
1234576-81-8 | 95% | 1g |
$630.00 | 2023-09-03 | |
| eNovation Chemicals LLC | Y1095794-1G |
tert-butyl (3S)-3-iodopyrrolidine-1-carboxylate |
1234576-81-8 | 97% | 1g |
$275 | 2024-05-23 |
tert-butyl (3S)-3-iodopyrrolidine-1-carboxylate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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